Cas no 164391-53-1 (2(3H)-Benzofuranone, 5,7-bis(1,1-dimethylethyl)-3-(4-methylphenyl)-)

• Product name: 2(3H)-Benzofuranone, 5,7-bis(1,1-dimethylethyl)-3-(4-methylphenyl)-
• CAS No: 164391-53-1
• MF: C₂₃H₂₈O₂
• MW: 336.46722
• CID: 1343786
• PubChem ID: 12162165

2(3H)-Benzofuranone, 5,7-bis(1,1-dimethylethyl)-3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzofuranone, 5,7-bis(1,1-dimethylethyl)-3-(4-methylphenyl)-
• SCHEMBL1232621
• JRGMZYWWEJRXTD-UHFFFAOYSA-N
• DTXSID901167086
• 164391-53-1
• 5,7-di-tert-butyl-3-(4-methylphenyl)-3H-benzofuran-2-one
• 5,7-Bis(1,1-dimethylethyl)-3-(4-methylphenyl)-2(3H)-benzofuranone

• Inchi： InChI=1S/C23H28O2/c1-14-8-10-15(11-9-14)19-17-12-16(22(2,3)4)13-18(23(5,6)7)20(17)25-21(19)24/h8-13,19H,1-7H3
• InChI Key： JRGMZYWWEJRXTD-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2C3=C(C(=CC(=C3)C(C)(C)C)C(C)(C)C)OC2=O

Computed Properties

• Exact Mass: 336.20904
• Monoisotopic Mass: 336.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 6.8

Experimental Properties

• PSA: 26.3